Cas no 1343686-23-6 (3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-amine)

• Product Name: 3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-amine
• CAS No: 1343686-23-6
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• CID: 5816088
• PubChem ID: 64664317
• Update Time: 2025-10-18

3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1343686-23-6
• 3-(5-fluoropyridin-3-yl)-2-methylpropan-1-amine
• EN300-5109486
• AKOS013990837
• 3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-amine

• Inchi： 1S/C9H13FN2/c1-7(4-11)2-8-3-9(10)6-12-5-8/h3,5-7H,2,4,11H2,1H3
• InChI Key： USBDWUYRBQYXIS-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)CC(C)CN

Computed Properties

• Exact Mass: 168.10627659g/mol
• Monoisotopic Mass: 168.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-amine

Comprehensive Overview of 3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-amine (CAS No. 1343686-23-6)

3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-amine is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1343686-23-6, has garnered attention due to its unique structural features, including a fluoropyridine moiety and a methylpropan-1-amine side chain. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The fluoropyridine core of this molecule is a key structural motif in modern medicinal chemistry. Fluorination often enhances metabolic stability, bioavailability, and binding affinity to biological targets. This makes 3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-amine a valuable scaffold for designing next-generation small-molecule drugs. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in biomedical research, as global populations age and demand for effective treatments grows.

In the context of green chemistry and sustainable synthesis, this compound represents an interesting case study. The incorporation of fluorine atoms can reduce the environmental impact of pharmaceuticals by improving their efficacy at lower doses. This aligns with current industry trends toward eco-friendly drug development, a subject frequently searched in academic and industrial circles. Researchers are investigating catalytic fluorination methods to optimize the synthesis of such compounds.

The structure-activity relationship (SAR) of 3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-amine is another area of active investigation. Computational chemistry and molecular docking studies are being employed to predict its interactions with various biological targets. These approaches are particularly relevant given the rising interest in AI-assisted drug discovery, a frequently searched topic in scientific literature and patent databases.

From a regulatory perspective, compounds like 3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-amine must be carefully characterized to meet Good Manufacturing Practice (GMP) standards. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for quality control. These techniques are widely discussed in pharmaceutical quality assurance forums and educational resources.

The commercial availability of CAS 1343686-23-6 through specialty chemical suppliers has facilitated its adoption in research laboratories worldwide. However, researchers often search for information about custom synthesis options and scale-up challenges, reflecting the compound's growing importance in preclinical studies. The development of cost-effective synthetic routes remains an active area of optimization.

In conclusion, 3-(5-Fluoropyridin-3-yl)-2-methylpropan-1-amine represents a compelling example of how fluorinated heterocycles continue to drive innovation in life sciences. Its potential applications in targeted therapy and precision medicine align with current healthcare trends, while its synthetic challenges mirror broader discussions about sustainable pharmaceutical production. As research progresses, this compound may emerge as a key player in addressing unmet medical needs.